Cas no 1319716-43-2 (Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate)

• Product Name: Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate
• CAS No: 1319716-43-2
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD27988095
• CID: 4583884
• PubChem ID: 101955446
• Update Time: 2025-06-22

Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate
• tert-butyl 9-oxo-2-azaspiro[4.4]nonane-2-carboxylate
• SB11939
• W14009
• tert-butyl6-oxo-2-azaspiro[4.4]nonane-2-carboxylate
• 6-Oxo-2-azaspiro[4.4]nonane-2-carboxylic acid tert-butyl ester
• 2-Boc-6-oxo-2-azaspiro[4.4]nonane
• EN300-266750
• 2-Azaspiro[4.4]nonane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
• 1319716-43-2
• t-Butyl 6-oxo-2-aZaspiro[4.4]nonane-2-carboxylate
• DTXSID001149869
• AKOS030238504
• CS-0183079
• AS-69155
• MFCD27988095
• Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate

• MDL： MFCD27988095
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-7-13(9-14)6-4-5-10(13)15/h4-9H2,1-3H3
• InChI Key： AFSMSLGKOLTQGI-UHFFFAOYSA-N
• SMILES： O=C1CCCC21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate (CAS: 1319716-43-2)

The compound Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate (CAS: 1319716-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in drug discovery, owing to its unique structural features that enable diverse chemical modifications.

One of the most notable applications of this compound is its role in the synthesis of protease inhibitors. Researchers have demonstrated that the spirocyclic framework of Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate can be functionalized to target specific enzymatic pathways, making it a valuable scaffold for the development of antiviral and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this intermediate into a series of potent inhibitors targeting the SARS-CoV-2 main protease, showcasing its versatility in addressing emerging infectious diseases.

In addition to its pharmaceutical applications, recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. A team at MIT developed a novel catalytic asymmetric synthesis route for Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate, achieving high enantiomeric purity and yield. This breakthrough, published in Angewandte Chemie, has significant implications for the scalable production of chiral drugs, reducing the reliance on traditional resolution techniques.

Furthermore, the compound's potential in central nervous system (CNS) drug development has been explored. Its ability to cross the blood-brain barrier, combined with its spirocyclic rigidity, makes it an attractive candidate for the design of neuroprotective agents. Recent preclinical studies have shown promising results in models of neurodegenerative diseases, though further optimization is required to improve pharmacokinetic properties.

Looking ahead, the continued investigation of Tert-butyl 6-oxo-2-azaspiro[4.4]nonane-2-carboxylate and its derivatives is expected to yield new therapeutic candidates across multiple disease areas. Its structural versatility, combined with recent synthetic advances, positions this compound as a valuable tool in modern drug discovery efforts. Researchers are particularly optimistic about its potential in addressing unmet medical needs in oncology and infectious diseases.